4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 2-[4-(6-ethyl-2-methylsulfanylpyrimidin-4-yl)piperazin-1-yl]-4,6-dimethylpyrimidine
• InChI: InChI=1S/C17H24N6S/c1-5-14-11-15(21-17(20-14)24-4)22-6-8-23(9-7-22)16-18-12(2)10-13(3)19-16/h10-11H,5-9H2,1-4H3
• InChI Key: RWWCSNIDUGTRNT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC(=N1)SC)N2CCN(CC2)C3=NC(=CC(=N3)C)C
• Molecular Formula: C17H24N6S
• Molecular Weight: 344.5 g/mol

Description

The molecule “4-[4-(4,6-dimethylpyrimidin-2-yl)piperazin-1-yl]-6-ethyl-2-(methylsulfanyl)pyrimidine” is a complex organic compound. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a piperazine ring, which is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the piperazine ring. The exact synthesis process would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and piperazine rings would likely contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the pyrimidine and piperazine rings could make the molecule reactive towards certain reagents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyrimidine and piperazine rings could influence its solubility, melting point, and boiling point.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrimidine derivatives have been studied for their potential as antiviral, anticancer, antioxidant, and antimicrobial agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

The future research directions for this compound could include exploring its potential uses in medicine or industry, studying its reactivity with various reagents, and investigating its physical and chemical properties.